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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the coherence length of mass-

produced Helium-Neon (HeNe) lasers. Understanding this fundamental property is critical for

applications ranging from interferometry and holography to high-precision instrumentation in

scientific research and drug development. This document details the underlying principles

governing coherence length, presents typical quantitative data, and provides a comprehensive

experimental protocol for its measurement.

Fundamental Principles of Coherence Length in
HeNe Lasers
The coherence length of a laser is the propagation distance over which the emitted light wave

maintains a specified degree of coherence. In practical terms, it is the maximum optical path

difference between two arms of an interferometer for which interference fringes are still

discernible. For a HeNe laser, the coherence length is intrinsically linked to the spectral

characteristics of the lasing transition and the optical resonant cavity.
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The primary lasing transition in a red HeNe laser occurs at approximately 632.8 nm. This

transition is not infinitely sharp but is broadened by the Doppler effect of the moving neon

atoms in the gas discharge, resulting in a gain bandwidth of about 1.5 GHz.[1][2] The laser's

resonant cavity, formed by two mirrors, can only support a set of discrete longitudinal modes

within this gain bandwidth.[3][4] The spacing between these modes is determined by the cavity

length (L), given by Δν = c / 2L, where c is the speed of light.[3]

For a typical mass-produced HeNe laser with a cavity length of 15 to 30 cm, the longitudinal

mode spacing is in the range of 500 MHz to 1 GHz.[1] This means that multiple longitudinal

modes can oscillate simultaneously within the 1.5 GHz gain bandwidth.[3][4] The presence of

multiple longitudinal modes effectively broadens the spectral output of the laser, which in turn

reduces its coherence length. The coherence length (Lc) is inversely proportional to the

spectral linewidth (Δν) of the laser output, approximated by Lc ≈ c / Δν.[5] For a multi-mode

HeNe laser, the effective linewidth is the Doppler-broadened gain width.

Quantitative Data on Coherence Length
The coherence length of HeNe lasers can vary significantly depending on their design,

particularly whether they are designed to operate in multiple or a single longitudinal mode.

Mass-produced HeNe lasers are typically multi-mode due to cost and manufacturing simplicity.

Laser Type
Typical Cavity
Length

Number of
Longitudinal
Modes

Typical
Spectral
Linewidth
(Effective)

Typical
Coherence
Length

Mass-Produced

(Multi-mode)
15 cm - 50 cm 2 to 5 ~1.5 GHz

10 cm - 30 cm[1]

[3][6]

Single-

Longitudinal-

Mode

Shorter cavities

or intracavity

etalons

1 < 1 MHz > 100 m[7]

Frequency-

Stabilized

Actively

controlled cavity

length

1 or 2 locked

modes

Very narrow (< 1

MHz)

> 100 m to

kilometers[4][7]
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Signaling Pathways and Logical Relationships
The following diagram illustrates the relationship between the physical parameters of a HeNe

laser and its resulting coherence length.

HeNe Laser Properties Spectral Characteristics

Cavity Length (L) Longitudinal Mode Spacing (c/2L)
determines

Neon Gain Bandwidth (~1.5 GHz)

Number of Oscillating Modes

limits

determines Effective Spectral Linewidthdefines Coherence Length (Lc)inversely proportional to

Click to download full resolution via product page

Factors influencing HeNe laser coherence length.

Experimental Protocol: Measuring Coherence
Length with a Michelson Interferometer
The coherence length of a HeNe laser can be precisely measured using a Michelson

interferometer. This method relies on observing the visibility of interference fringes as a function

of the optical path difference between the two arms of the interferometer.

Experimental Apparatus
HeNe Laser

Optical breadboard for stable mounting

Michelson Interferometer kit, including:

Beam splitter (50/50)

Fixed mirror

Movable mirror mounted on a precision translation stage with a micrometer drive

Beam expander (optional, for easier fringe observation)
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Screen or a photodetector with an aperture connected to an oscilloscope or data acquisition

system

Experimental Workflow Diagram
Start

Set up Michelson Interferometer

Align Optics to Obtain Interference Fringes

Equalize Path Lengths (Find Zero Path Difference)

Measure Maximum Fringe Visibility (V_max)

Incrementally Move Mirror, Increasing Path Difference (ΔL)

Measure Fringe Visibility (V) at each ΔL

Fringes Still Visible?

Yes

Plot Visibility vs. Path Difference

No

Determine Coherence Length (Lc) from Plot

End

Click to download full resolution via product page

Workflow for coherence length measurement.

Step-by-Step Procedure
Setup and Alignment:
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Mount the HeNe laser and the Michelson interferometer components securely on the

optical breadboard.

Align the laser beam to be parallel to the surface of the breadboard and incident on the

center of the beam splitter at a 45-degree angle.

Adjust the fixed and movable mirrors so that the reflected beams are sent back along their

incident paths and overlap on the screen.

Fine-tune the mirror alignments until a clear interference pattern (typically concentric rings

or "bull's-eye" pattern) is observed on the screen.

Finding the Zero Path Difference:

Carefully adjust the position of the movable mirror using the micrometer. The position

where the fringe contrast is maximal corresponds to the zero optical path difference.

Record this initial position from the micrometer.

Data Acquisition:

If using a photodetector, position it to measure the intensity at the center of the fringe

pattern.

Record the maximum intensity (I_max) and minimum intensity (I_min) of the fringes by

slightly moving the mirror.

Calculate the initial fringe visibility, V = (I_max - I_min) / (I_max + I_min).

Move the movable mirror by a small, known increment (e.g., 1 cm) away from the zero

path difference position.

Repeat the measurement of I_max and I_min and calculate the new fringe visibility.

Continue this process of incrementally increasing the path difference and measuring the

fringe visibility until the fringes are no longer discernible.

Data Analysis:
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Plot the fringe visibility (V) as a function of the optical path difference (2 times the mirror

displacement).

The coherence length (Lc) is typically defined as the optical path difference at which the

fringe visibility drops to 1/e (approximately 37%) of its maximum value.[7] Determine this

value from your plot.

Conclusion
The coherence length of mass-produced HeNe lasers is a critical parameter determined by the

fundamental physics of the laser's gain medium and resonant cavity design. Typically in the

range of 10-30 cm, this coherence length is sufficient for many applications in holography and

interferometry of small objects.[6] For applications requiring significantly longer coherence

lengths, single-longitudinal-mode or frequency-stabilized HeNe lasers are necessary, offering

coherence lengths that can extend to hundreds of meters or more. The Michelson

interferometer provides a robust and precise method for the experimental determination of a

laser's coherence length, a valuable characterization for any research or development

application relying on the wave nature of light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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